Cas no 17450-29-2 (1H-Pyrrole-2,5-dione,1-hexyl-)

• Product Name: 1H-Pyrrole-2,5-dione,1-hexyl-
• CAS No: 17450-29-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD03822088
• CID: 122350
• PubChem ID: 464134
• Update Time: 2025-10-24

1H-Pyrrole-2,5-dione,1-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-hexyl-
• 1-hexyl-1H-pyrrole-2,5-dione
• 1-HEXYL-PYRROLE-2,5-DIONE
• 1-hexylpyrrole-2,5-dione
• AKOS009994037
• DTXSID30332760
• n-hexylmaleimide
• FBPVUBVZRPURIU-UHFFFAOYSA-N
• FT-0709949
• 1H-Pyrrole-2,5-dione, 1-hexyl-
• 17450-29-2
• SCHEMBL181709
• MFCD03822088
• N-Hexylmaleinimide
• DTXCID20283853
• DA-09269

• MDL： MFCD03822088
• Inchi： 1S/C10H15NO2/c1-2-3-4-5-8-11-9(12)6-7-10(11)13/h6-7H,2-5,8H2,1H3
• InChI Key： FBPVUBVZRPURIU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCC)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 1.42960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 1H-Pyrrole-2,5-dione,1-hexyl-

Comprehensive Guide to 1H-Pyrrole-2,5-dione, 1-hexyl- (CAS No. 17450-29-2): Properties, Applications, and Market Insights

1H-Pyrrole-2,5-dione, 1-hexyl- (CAS No. 17450-29-2) is a specialized organic compound belonging to the pyrrole-dione family. This chemical is increasingly gaining attention in various industries due to its unique structural properties and versatile applications. Researchers and manufacturers are exploring its potential in polymer chemistry, pharmaceutical intermediates, and advanced material science. The compound's molecular structure, featuring a hexyl substituent, enhances its solubility and reactivity, making it valuable for niche applications.

The growing interest in 1-hexyl pyrrole-2,5-dione is partly driven by the demand for high-performance materials in electronics and coatings. With the rise of sustainable chemistry, this compound is being investigated for its role in bio-based polymers and green synthesis processes. Its compatibility with other monomers allows for the creation of copolymers with tailored properties, addressing modern challenges in material durability and functionality.

From a chemical perspective, 1H-Pyrrole-2,5-dione, 1-hexyl- exhibits notable stability under standard conditions, which is crucial for industrial applications. Its thermal resistance and compatibility with organic solvents make it suitable for formulations requiring precise chemical interactions. Researchers are also examining its potential in photovoltaic materials, where its electron-accepting capabilities could improve solar cell efficiency.

The market for pyrrole-dione derivatives like CAS 17450-29-2 is expanding, particularly in regions with strong chemical innovation sectors. Companies specializing in specialty chemicals are investing in R&D to explore new applications, from flexible electronics to biodegradable packaging. As environmental regulations tighten, the demand for eco-friendly alternatives is pushing the boundaries of what compounds like 1-hexyl-1H-pyrrole-2,5-dione can achieve.

For those searching "1H-Pyrrole-2,5-dione uses" or "CAS 17450-29-2 suppliers," it's important to note that this compound is primarily used in research and development settings. Its applications in conductive polymers and functional coatings are particularly promising. The compound's ability to form stable complexes with metals is another area of interest for catalysis and sensor technology.

In the pharmaceutical sector, derivatives of 1H-Pyrrole-2,5-dione are being studied for their potential biological activity. While 1-hexyl-1H-pyrrole-2,5-dione itself isn't a drug, its structure serves as a building block for more complex molecules. This aligns with current trends in drug discovery, where researchers seek novel scaffolds for targeted therapies.

The synthesis of 1H-Pyrrole-2,5-dione, 1-hexyl- typically involves organic synthesis techniques that ensure high purity and yield. Manufacturers focusing on fine chemicals are optimizing production processes to meet the growing demand from academic and industrial laboratories. Quality control is paramount, as even minor impurities can affect performance in sensitive applications like electronic materials.

Looking ahead, the potential of 1H-Pyrrole-2,5-dione derivatives in emerging technologies cannot be overstated. As industries seek alternatives to traditional materials, compounds like CAS 17450-29-2 offer customizable solutions. The intersection of materials science and green chemistry presents exciting opportunities for innovation with this versatile chemical building block.